129-56-6

1,9-Pyrazoloanthrone

In Stock

• CAS RN:
• 129-56-6

• Formula:
• C14H8N2O

• InChI:
• InChI=1S/C14H8N2O/c17-14-9-5-2-1-4-8(9)13-12-10(14)6-3-7-11(12)15-16-13/h1-7H,(H,15,16)

• InChIKey:
• ACPOUJIDANTYHO-UHFFFAOYSA-N

• Potent and selective JNK1, -2, and -3 inhibitor (IC50 = 0.11 μM). SP600125 is a reversible ATP-competitive inhibitor with >20-fold selectivity over a range of kinases. It dose-dependently inhibits the phosphorylation of c-Jun and the expression of inflammatory genes COX-2, IL-2, IFNγ and TNFα. Neuroprotective in vivo.
  SP 6000125 is a pan-inhibitor of JNK (IC50s = 0.04, 0.04, and 0.09 µM for JNK1, -2, and -3, respectively). It is greater than 300-fold selective for these enzymes over a panel of 17 additional kinases at 10 µM. SP 6000125 reduces LPS-induced production of IL-1β, IL-8, and TNF-α in isolated human peripheral blood monocytes, as well as decreases anti-CD3- and anti-CD28-induced production of IFN-γ, TNF-α, and IL-10 induced by in Th1-polarized Jurkat cells, in a concentration-dependent manner. It inhibits LPS-induced production of reactive oxygen species...

Methyl 10-methylundecanoate

In Stock

• CAS RN:
• 5129-56-6

• Formula:
• C13H26O2

• InChI:
• InChI=1S/C13H26O2/c1-12(2)10-8-6-4-5-7-9-11-13(14)15-3/h12H,4-11H2,1-3H3

• InChIKey:
• XPVCTJYIICVJOE-UHFFFAOYSA-N

• Methyl 10-methylundecanoate is a useful research compound. Its molecular formula is C13H26O2 and its molecular weight is 214.34 g/mol. The purity is usually 95%.

Phlorofucofuroeckol A

• CAS RN:
• 128129-56-6

• Formula:
• C30H18O14

• InChI:
• InChI=1S/C30H18O14/c31-10-1-11(32)4-14(3-10)40-24-17(36)7-16(35)22-23-21(42-28(22)24)9-20(39)25-29(23)43-27-19(38)8-18(37)26(30(27)44-25)41-15-5-12(33)2-13(34)6-15/h1-9,31-39H

• InChIKey:
• SLWPBUMYPRVYIJ-UHFFFAOYSA-N

• Phlorofucofuroeckol A is a natural product found in Eisenia bicyclis, Ecklonia maxima, and Ecklonia cava with data available.